Lipophilicity and LogP Comparison
The predicted LogP of 1-(azetidin-3-yl)piperidin-2-one is -0.39, placing it in a distinctly more hydrophilic region than its des-carbonyl analog 1-(azetidin-3-yl)piperidine (LogP +0.71) and its carbonyl-position isomer 4-piperidinone,1-(3-azetidinyl) (LogP -0.92), while being moderately more lipophilic than piperidin-2-one alone (LogP -0.14) . This intermediate LogP value is within the optimal range for oral absorption (LogP 0–3) while retaining sufficient aqueous solubility for in vitro assay compatibility, unlike the highly lipophilic des-carbonyl analog which risks poor solubility and high protein binding [1].
| Evidence Dimension | Predicted octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = -0.39 (1-(azetidin-3-yl)piperidin-2-one) |
| Comparator Or Baseline | 1-(Azetidin-3-yl)piperidine: LogP = +0.71; 4-Piperidinone,1-(3-azetidinyl): LogP = -0.92; Piperidin-2-one: LogP = -0.14 |
| Quantified Difference | ΔLogP = -1.10 vs. des-carbonyl analog (more hydrophilic); ΔLogP = +0.53 vs. 4-piperidinone isomer (more lipophilic); ΔLogP = -0.25 vs. piperidin-2-one alone |
| Conditions | Predicted LogP values from Fluorochem, Chemsrc, and Chembase product datasheets; experimental determination not available |
Why This Matters
Procurement decisions based on intended assay format (e.g., cell-based vs. biochemical) should consider that this LogP value balances membrane permeability with aqueous solubility better than any single comparator in this set.
- [1] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001;46(1-3):3-26. Optimal LogP range for oral absorption: 0–3. View Source
